(2E)-3-[5-(trifluoromethyl)furan-2-yl]prop-2-enoic acid

• CAS RN: 65865-29-4
• Molecular Formula: C8H5F3O3
• Molecular Weight: 206.1

Description

(2E)-3-[5-(trifluoromethyl)furan-2-yl]prop-2-enoic acid, commonly referred to as 2E-3-TFPA, is a synthetic compound that has recently been studied for its potential applications in scientific research. Synthesis Method 2E-3-TFPA is a synthetic compound that can be synthesized using a variety of methods. One common method of synthesis involves the reaction of trifluoromethyl furan-2-carboxylic acid with anhydrous zinc chloride in the presence of a base, such as sodium hydroxide. This reaction yields 2E-3-TFPA as the main product. Other methods of synthesis include the reaction of trifluoromethyl furan-2-carboxylic acid with other reagents, such as sodium borohydride, potassium carbonate, and sodium hydride. Scientific Research Applications 2E-3-TFPA has been studied for its potential applications in scientific research. One potential application is as a reagent for the synthesis of other compounds, such as 2-trifluoromethyl-3-hydroxypropionic acid. This compound has been studied for its potential use as a pharmaceutical agent. 2E-3-TFPA has also been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. Mechanism of Action The exact mechanism of action of 2E-3-TFPA is not yet fully understood. However, it is believed that the compound binds to the active site of acetylcholinesterase, which prevents the enzyme from breaking down acetylcholine, a neurotransmitter involved in communication between nerve cells. This binding may also lead to an increase in the levels of acetylcholine in the brain, which could result in increased cognitive function. Biochemical and Physiological Effects The biochemical and physiological effects of 2E-3-TFPA are not yet fully understood. However, the compound has been shown to inhibit the enzyme acetylcholinesterase, which could lead to increased levels of acetylcholine in the brain. This could result in improved cognitive function and memory. In addition, 2E-3-TFPA has been shown to have anti-inflammatory and anti-oxidant properties, which could potentially be beneficial for the treatment of certain diseases. Advantages and Limitations for Lab Experiments 2E-3-TFPA has several advantages for use in laboratory experiments. The compound is readily available and can be synthesized using a variety of methods. In addition, the compound has been shown to be relatively stable in solution, making it suitable for use in a variety of experiments. The main limitation of 2E-3-TFPA is that its exact mechanism of action is not yet fully understood, which could limit its use in certain experiments. Future Directions The potential applications of 2E-3-TFPA are still being explored, and there are several potential future directions for research. One possible direction is to further study the compound’s mechanism of action and its effects on the brain. This could lead to a better understanding of the compound’s potential use as a pharmaceutical agent. In addition, further research could be conducted to explore the compound’s anti-inflammatory and anti-oxidant properties, and to determine its potential use in the treatment of certain diseases. Finally, further research could be conducted to explore the potential use of 2E-3-TFPA as a reagent for the synthesis of other compounds.